Cas no 776327-61-8 (methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride)

• Product Name: methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride
• CAS No: 776327-61-8
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 4658869
• Update Time: 2025-06-10

methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride

• Inchi： 1S/C15H17NO2.ClH/c1-18-15(17)14(10-16)9-11-6-7-12-4-2-3-5-13(12)8-11;/h2-8,14H,9-10,16H2,1H3;1H
• InChI Key： BTNJEMRYVMELFZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)C(CN)C(=O)OC.Cl

Additional information on methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride

Comprehensive Overview of Methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride (CAS 776327-61-8)

In the realm of organic chemistry and pharmaceutical research, methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride (CAS 776327-61-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of amino acid derivatives and is characterized by its naphthalene backbone coupled with an ester and amine functional group. Its molecular formula and weight make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The hydrochloride salt form of this compound enhances its stability and solubility, making it suitable for various experimental and industrial applications. Researchers have explored its role in peptide synthesis, drug discovery, and material science. The presence of the naphthalene ring offers π-π stacking interactions, which are crucial in designing molecules with specific binding affinities. This feature aligns with current trends in targeted drug delivery and small-molecule therapeutics, addressing growing demand for precision medicine.

One of the most searched questions in scientific forums revolves around the synthetic routes for methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride. Common methods involve reductive amination or esterification of precursor molecules, followed by purification via recrystallization. The compound’s CAS 776327-61-8 identifier is frequently used in patent literature, highlighting its relevance in proprietary research. Additionally, its chiral center opens doors to enantioselective synthesis, a hot topic in asymmetric catalysis.

From an analytical perspective, techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm the purity and structure of this compound. Its UV-Vis absorption properties, attributed to the naphthalene moiety, are also of interest in fluorescence-based assays. These attributes cater to the rising demand for high-throughput screening in pharmaceutical labs, where efficiency and accuracy are paramount.

In the context of green chemistry, researchers are investigating eco-friendly solvents and catalysts for synthesizing methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride. This aligns with global efforts to reduce the environmental footprint of chemical processes. The compound’s potential as a building block for biodegradable polymers further underscores its relevance in sustainable innovation.

Another trending discussion involves the structure-activity relationship (SAR) of derivatives based on this scaffold. Modifications to the amine or ester groups can yield analogs with enhanced bioactivity, a strategy widely used in medicinal chemistry. Such studies often reference CAS 776327-61-8 as a starting point, emphasizing its foundational role in discovery pipelines.

In summary, methyl 3-amino-2-(naphthalen-2-ylmethyl)propanoate hydrochloride (CAS 776327-61-8) is a multifaceted compound with broad applicability. Its integration into cutting-edge research areas like drug development, material science, and sustainable chemistry ensures its continued prominence in scientific literature. As interest grows in tailored therapeutics and green synthesis, this compound is poised to remain a key player in advancing chemical innovation.